Cas no 883537-71-1 (4-[(oxolan-3-yl)methoxy]piperidine)

• Product Name: 4-[(oxolan-3-yl)methoxy]piperidine
• CAS No: 883537-71-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4663775
• PubChem ID: 61555063
• Update Time: 2025-08-05

4-[(oxolan-3-yl)methoxy]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-3-ylmethoxy)piperidine
• Piperidine, 4-[(tetrahydro-3-furanyl)methoxy]-
• 4-[(oxolan-3-yl)methoxy]piperidine

• Inchi： 1S/C10H19NO2/c1-4-11-5-2-10(1)13-8-9-3-6-12-7-9/h9-11H,1-8H2
• InChI Key： VYINHBGEOOYFFU-UHFFFAOYSA-N
• SMILES： N1CCC(OCC2CCOC2)CC1

Additional information on 4-[(oxolan-3-yl)methoxy]piperidine

Comprehensive Overview of 4-[(oxolan-3-yl)methoxy]piperidine (CAS No. 883537-71-1): Properties, Applications, and Research Insights

4-[(oxolan-3-yl)methoxy]piperidine (CAS No. 883537-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a piperidine core modified with a tetrahydrofuran (oxolane) moiety, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₁₀H₁₉NO₂, and distinct functional groups make it a valuable building block for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-[(oxolan-3-yl)methoxy]piperidine has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential role as a scaffold for neuroprotective agents, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's lipophilic properties and hydrogen-bonding capacity further enhance its utility in optimizing drug bioavailability.

From a synthetic chemistry perspective, CAS No. 883537-71-1 exemplifies the convergence of green chemistry principles and atom-efficient synthesis. Modern protocols emphasize catalytic methods to reduce waste, reflecting the pharmaceutical industry's shift toward sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

The compound's nomenclature—4-[(oxolan-3-yl)methoxy]piperidine—highlights its structural duality: a piperidine ring linked via an ether bond to a tetrahydrofuran-derived side chain. This hybrid architecture is frequently explored in fragment-based drug design (FBDD), where modular components are assembled to target specific biological pathways. Such strategies are pivotal in addressing drug resistance challenges, a hot topic in antimicrobial and anticancer research.

Beyond therapeutics, 883537-71-1 has niche applications in material science, particularly in designing polymeric coatings with tailored hydrophobicity. Its compatibility with click chemistry reactions also positions it as a candidate for developing smart materials responsive to environmental stimuli. These interdisciplinary applications underscore its relevance in both academic and industrial settings.

As the scientific community prioritizes AI-driven drug discovery, compounds like 4-[(oxolan-3-yl)methoxy]piperidine are increasingly analyzed through computational modeling platforms. Predictive algorithms assess its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, accelerating lead optimization. This synergy between experimental and in silico methods addresses common search queries such as "piperidine derivatives in drug development" and "heterocyclic compounds for CNS drugs."

In summary, CAS No. 883537-71-1 represents a compelling case study in modern chemistry, bridging medicinal chemistry, sustainability, and advanced material design. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and patent filings.